Cas no 116621-16-0 (6-hydroxy-1H-Indole-3-acetic acid methyl ester)

• Product name: 6-hydroxy-1H-Indole-3-acetic acid methyl ester
• CAS No: 116621-16-0
• MF: C₁₁H₁₁NO₃
• MW: 205.20994
• CID: 1100275
• PubChem ID: 57675479

6-hydroxy-1H-Indole-3-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-1H-Indole-3-acetic acid methyl ester
• SCHEMBL4473657
• 116621-16-0
• Methyl 2-(6-hydroxy-1H-indol-3-yl)acetate
• (6-Hydroxy-1H-indol-3-yl)-acetic acid methyl ester
• XUVKTLDUBAQCEN-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H11NO3/c1-15-11(14)4-7-6-12-10-5-8(13)2-3-9(7)10/h2-3,5-6,12-13H,4H2,1H3
• InChI Key： XUVKTLDUBAQCEN-UHFFFAOYSA-N
• SMILES： COC(=O)CC1=CNC2=C1C=CC(=C2)O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3Ų
• XLogP3: 1.4